Cas no 13224-99-2 (4,6-O-Ethylidene-α-D-glucose)

• Product Name: 4,6-O-Ethylidene-α-D-glucose
• CAS No: 13224-99-2
• MF: C₈H₁₄O₆
• MW: 206.193163394928
• MDL: MFCD09039288
• CID: 49116
• PubChem ID: 87569659
• Update Time: 2025-11-01

4,6-O-Ethylidene-α-D-glucose Chemical and Physical Properties

Names and Identifiers

• (4aR,7R,8R,8aS)-2-Methylhexahydropyrano[3,2-d][1,3]dioxine-6,7,8-triol
• (4AR,7R,8R,8aS)-2-Methylhexahydropyrano-[3,2-d][1,3]dioxine-6,7,8-triol
• 4,6-O-Ethylidene-D-glucopyranoside
• 4,6-O-Ethylidene-α-D-glucose
• ETHYLIDENE-ALPHA-D-GLUCOPYRANOSIDE,4,6-O-(RG)
• (2R,4aR,6S,7R,8R,8aS)-2-methyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine-6,7,8-triol
• -<small>D<
• 4,6-O-Ethylidene-alpha-D-glucose
• 4,6-O-Ethylidene-α-D-glucopyranose
• 4,6-O-Ethylidene α-D-glucopyranose
• NSC 89726
• Glucopyranose,4,6-O-ethylidene-, a-D- (8CI)
• Pyrano[3,2-d]-1,3-dioxin, a-D-glucopyranose deriv.
• 4,6-O-Ethylidene a-D-glucopyranose
• ethylideneglucose
• 4,6-O-ethylidene-D-glucose
• 4,6-O-ETHYLIDENE-A-D-GLUCOSE
• 4,6-O-ETHYLIDENE-ALPHA-D-GLUCOPYRANOSE
• 4,6-0-ETHYLIDENE-alpha-D-GLUCOPYRANOSE
• Ethylidene glucose
• 4,6-O-ETHYLIDENE-ALPHA-D-GLUCOSE 96+%
• 4,6-O-Ethylidene-D-glucopyranose
• D-Glucopyranose, 4,6-O-ethylidene-
• FCH3991549
• AX8092919
• (4aR,7R,8R,8aS)-2-methyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine-6,7,8-triol
• Ethylidene-glucose
• 13224-99-2
• D90504
• MFCD00006820
• CS-0128542
• HY-N7433
• A-D-glucose
• EINECS 236-198-2
• SCHEMBL6706088
• 4,6-O-Ethylidene- alpha -D-glucose
• .alpha.-D-Glucopyranose, 4,6-O-ethylidene-
• (4aR,6S,7R,8R,8aS)-2-methylhexahydropyrano[3,2-d][1,3]dioxine-6,7,8-triol
• VZPBLPQAMPVTFO-NKWOADHPSA-N
• AS-75737
• W-201070
• alpha-D-Glucopyranose, 4,6-O-ethylidene-
• a-D-Glucopyranose, 4,6-O-ethylidene-
• 4,6-O-Ethylidene-.alpha.-D-glucose
• 4,6-O-Ethylidenehexopyranose #
• 4,6-O-Ethylidene-
• NS00051702
• 4,6-O-Ethylidene Glucose
• (4AR,6S,7R,8R,8AS)-2-METHYL-HEXAHYDRO-2H-PYRANO[3,2-D][1,3]DIOXINE-6,7,8-TRIOL
• (4aR,6S,7R,8R,8aS)-2-methyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine-6,7,8-triol
• NAA22499
• 4,6-O-Ethylidene-+/--D-glucopyranose

• MDL： MFCD09039288
• Inchi： 1S/C8H14O6/c1-3-12-2-4-7(13-3)5(9)6(10)8(11)14-4/h3-11H,2H2,1H3/t3?,4-,5-,6-,7-,8+/m1/s1
• InChI Key： VZPBLPQAMPVTFO-NKWOADHPSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@H]2[C@H]1COC(C)O2)O)O)O

Computed Properties

• Exact Mass: 206.07900
• Monoisotopic Mass: 206.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.4
• Surface Charge: 0
• XLogP3: -1.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.4±0.1 g/cm3
• Melting Point: 168-170 °C (lit.)
• Boiling Point: 386.6±42.0 °C at 760 mmHg
• Flash Point: >110°(230°F)
• Water Partition Coefficient: almost transparency
• PSA: 88.38000
• LogP: -1.81320
• Solubility: Not determined
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

4,6-O-Ethylidene-α-D-glucose Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins Pyranodioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins

Additional information on 4,6-O-Ethylidene-α-D-glucose

Chemical Profile of 4,6-O-Ethylidene-α-D-glucose (CAS No: 13224-99-2)

4,6-O-Ethylidene-α-D-glucose, identified by its Chemical Abstracts Service (CAS) number 13224-99-2, is a significant compound in the field of organic chemistry and biochemistry. This β-D-fructofuranoside derivative has garnered attention due to its unique structural properties and potential applications in pharmaceuticals, food science, and material chemistry. The ethylidene group at the C4 and C6 positions introduces a distinctive reactivity that distinguishes it from other glucose derivatives, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 4,6-O-Ethylidene-α-D-glucose consists of a glucose backbone with ethylidene (C2H3) substituents at the 4 and 6 positions. This modification imparts enhanced stability and altered solubility characteristics compared to native glucose. The α-anomeric form at the anomeric carbon (C1) further influences its interactions with enzymes and biological receptors, which is crucial for its role in glycosylation processes.

In recent years, 4,6-O-Ethylidene-α-D-glucose has been extensively studied for its applications in drug development. Its structural motif resembles that of glycosaminoglycans (GAGs), which are critical components of the extracellular matrix and play vital roles in cell signaling and pathogenesis. Researchers have explored its potential as a precursor in synthesizing novel carbohydrate-based therapeutics. For instance, modifications to this scaffold have led to the development of compounds with anti-inflammatory and anti-thrombotic properties.

One of the most compelling aspects of 4,6-O-Ethylidene-α-D-glucose is its utility as a chiral building block in asymmetric synthesis. The presence of the ethylidene groups provides multiple reactive sites for further functionalization, enabling the construction of complex glycosides and polysaccharides. These derivatives have shown promise in creating enzyme inhibitors and mimics, which are essential for understanding metabolic pathways and designing targeted treatments.

Recent advancements in computational chemistry have also highlighted the importance of 4,6-O-Ethylidene-α-D-glucose in virtual screening campaigns. Its structural features make it an attractive candidate for docking studies aimed at identifying new drug candidates. By leveraging molecular modeling techniques, researchers can predict binding affinities and interactions with biological targets, accelerating the drug discovery process.

The food industry has also recognized the potential of 4,6-O-Ethylidene-α-D-glucose as a functional additive. Its modified sweetness profile and stability under various conditions make it suitable for use as a bulking agent or texturizer in processed foods. Additionally, its resistance to enzymatic degradation allows for extended shelf life in certain formulations.

In material science, this compound has been investigated for its ability to form stable inclusion complexes with hydrophobic molecules. These complexes can enhance the bioavailability of poorly soluble drugs and improve their delivery systems. The ethylidene groups facilitate hydrogen bonding interactions, creating robust supramolecular structures that are tunable for specific applications.

The synthesis of 4,6-O-Ethylidene-α-D-glucose typically involves catalytic hydrogenation or dehydration reactions starting from glucose precursors. Advances in green chemistry have led to more sustainable methods that minimize waste and energy consumption. For example, biocatalytic approaches using engineered enzymes have been developed to achieve high yields with minimal byproducts.

Future research directions may focus on expanding the applications of 4,6-O-Ethylidene-α-D-glucose into nanotechnology and regenerative medicine. Its ability to form stable nanoparticles or hydrogels could open new avenues for drug delivery and tissue engineering. Furthermore, exploring its role in metabolic engineering may reveal insights into disease mechanisms related to carbohydrate metabolism.

In conclusion,4,6-O-Ethylidene-α-D-glucose (CAS No: 13224-99-2) represents a versatile compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable in pharmaceutical synthesis, food technology, and material science. As research continues to uncover new possibilities for this compound,4,6-O-Ethylidene-α-D-glucose is poised to play an increasingly important role in advancing scientific knowledge and industrial innovation.